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Compound of Interest

Compound Name: Seco Rapamycin ethyl ester

Cat. No.: B8118157

For Researchers, Scientists, and Drug Development Professionals

Introduction

Seco Rapamycin ethyl ester is an open-ring derivative of Rapamycin, a potent mnTOR
inhibitor widely used as an immunosuppressant and in cancer therapy. The detection and
guantification of Seco Rapamycin ethyl ester are critical for pharmacokinetic studies,
metabolism research, and in the quality control of pharmaceutical formulations. This document
provides a detailed protocol for the sensitive and specific detection of Seco Rapamycin ethyl
ester using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Signaling Pathway

Rapamycin and its derivatives exert their biological effects by inhibiting the mammalian Target
of Rapamycin (mTOR), a serine/threonine kinase that is a central regulator of cell growth,
proliferation, and survival.[1] mTOR is part of two distinct protein complexes, mTORC1 and
MTORC2.[1] Rapamycin primarily inhibits mMTORC1, which controls protein synthesis and cell
growth in response to nutrients and growth factors.[2][3][4] The pathway is a critical focus in
drug development for various diseases, including cancer and autoimmune disorders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Rapamycin Ethyl Ester using Mass Spectrometry]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8118157#mass-spectrometry-methods-
for-detecting-seco-rapamycin-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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